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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

cat. No.: B046732

An In-depth Technical Guide to 2-(1-methylpyrrolidin-2-yl)ethanol

This technical guide provides a comprehensive overview of 2-(1-methylpyrrolidin-2-yl)ethanol, a
versatile chemical intermediate. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical identity,
properties, synthesis, and applications.

Chemical Identity and Properties

The formal IUPAC name for 1-Methyl-2-pyrrolidineethanol is 2-(1-methylpyrrolidin-2-
yhethanol[1][2][3]. It is also known by several synonyms, including N-methyl-2-(2-
hydroxyethyl)pyrrolidine and 2-(n-methylpyrrolidin-2-yl)ethanol[1]. This compound is a valuable
building block in the synthesis of various pharmaceutical compounds([4].

Chemical Identifiers

Identifier Value

CAS Number 67004-64-2[1][5]

Molecular Formula C7H15NO[1][2][5]

Molecular Weight 129.20 g/mol [1][2][5]

nchi INChl=1S/C7H15NO/c1-8-5-2-3-7(8)4-6-
9/h7,9H,2-6H2,1H3[1][3]

Canonical SMILES CN1CCCC1CCOI[1][3]
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Physicochemical Properties

A summary of the key physicochemical properties of 2-(1-methylpyrrolidin-2-yl)ethanol is
presented below.

Property Value

Appearance Clear yellow to brownish liquid[6]
Density 1.0 £ 0.1 g/cm3[5]

Boiling Point 214.0 £ 0.0 °C at 760 mmHg[5]
Flash Point 84.4 £ 0.0 °C[5]

Water Solubility Miscible[2]

LogP 0.08[5]

Refractive Index 1.469[5]

pKa 15.03 + 0.10 (Predicted)[2]

Synthesis of 2-(1-methylpyrrolidin-2-yl)ethanol

Several synthetic routes for 2-(1-methylpyrrolidin-2-yl)ethanol have been reported. The
following sections detail some of the established experimental protocols.

Synthesis via Reduction of Methyl 1-methylpyrrolidine-
2-acetate

A common method involves the reduction of a carboxylate precursor.
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Methyl 1-methylpyrrolidine-2-acetate

:

Dissolve in Methanol

:

Slowly add NaBH4

:

Heat to reflux for 12 hours

:

Remove methanol by rotary evaporation

:

Add Ethyl Acetate and Water

:

Separate Organic Layer

:

Wash with Saturated Saline

:

Dry with Anhydrous Sodium Sulfate

:

Concentrate under reduced pressure

:

2-(1-methylpyrrolidin-2-yl)ethanol
(Colorless Liquid)
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Synthesis of 2-(1-methylpyrrolidin-2-yl)ethanol.
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Experimental Protocol:

e Weigh 5.0 g of methyl 1-methylpyrrolidine-2-acetate and place it in a round-bottomed flask.
e Add 50 mL of methanol to dissolve the starting material.[6]

e Slowly add 2.0 g of sodium borohydride (NaBH4) to the solution.[6]

e Heat the reaction mixture to reflux and maintain for 12 hours.[6]

o After the reaction is complete, remove the methanol by rotary evaporation under reduced
pressure.[6]

e To the residue, add 50 mL of ethyl acetate and 50 mL of water.[6]

o Transfer the mixture to a separatory funnel, shake well, and allow the layers to separate.
o Collect the organic layer and wash it with saturated saline solution.[6]

» Dry the organic layer with anhydrous sodium sulfate.[6]

 Filter to remove the desiccant and concentrate the organic solvent under reduced pressure
to obtain the final product as a colorless liquid.[6]

Alternative Synthesis Methods

Research has explored other synthetic pathways, including:

e Lithium aluminum hydride reduction of ethyl ecgoninate: This was reported as a preferred
procedure in one study.[7]

e Reaction of A-pyrrylmagnesium bromide with ethylene oxide: This is followed by catalytic
reduction and N-methylation, though it has been noted to produce poor yields.[7]

e N-methylation of 2-pyrrolidineethanol: This involves the preparation of the precursor through
the reaction of methyl ethyl 3-ketoadipate.[7]

Applications in Drug Development
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2-(1-methylpyrrolidin-2-yl)ethanol is a crucial intermediate in the pharmaceutical industry[4][6].
Its chemical structure makes it a valuable precursor for a variety of pharmaceutical
compoundsl[4].

Synthesis of Active Pharmaceutical Ingredients (APIs)

This compound serves as a key building block in the synthesis of several APIs. Notable
examples include its use in the production of aripiprazole hydrochloride, a medication for
mental health disorders, and chlorpheniramine, used to treat allergic conditions[4]. It is also
used in the synthesis of Clemastine, an antihistamine[6][7].

Precursor Synthesis API Synthesis Drug Formulation

2(1 2-ylethanol (-KerBul ing Block [ ClispicaliReactons) Intermediate Compounds Final API Product s SEE SR It Formulation with Excipients
| (e.g.. Esterification, Alkylation)
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Role in API Synthesis and Drug Formulation.

Research and Development

In laboratory settings, researchers utilize 2-(1-methylpyrrolidin-2-yl)ethanol for the exploration
and development of new therapeutic agents[4]. Its high purity is essential for ensuring the
accuracy and reproducibility of research and development efforts[4].

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information specifically detailing the signaling
pathways directly modulated by 2-(1-methylpyrrolidin-2-yl)ethanol. Its primary role described in
the literature is that of a chemical intermediate in the synthesis of pharmacologically active
molecules. The biological activity and mechanism of action would be characteristic of the final
APl it is used to synthesize.

Analytical Methods
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While specific analytical protocols for 2-(1-methylpyrrolidin-2-yl)ethanol are not extensively
detailed in the provided results, a general workflow for the analysis of a related compound, N-
methyl-2-pyrrolidone (NMP), in a biological matrix using HPLC-MS/MS can be adapted. This
provides a framework for developing a quantitative analytical method.
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Generalized Analytical Workflow for Quantification.
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Experimental Protocol Outline (based on NMP analysis):

o Sample Preparation: An internal standard (e.g., a deuterated version of the analyte) is added
to the sample (e.qg., bovine liver)[8].

o Extraction: The analyte is extracted from the matrix using organic solvents such as methanol
and acetonitrile[8].

» Dilution: The extract is diluted to an appropriate concentration for analysis[8].

o Chromatographic Separation: The diluted extract is injected into a high-performance liquid
chromatography (HPLC) system, typically with a hydrophobic column, to separate the
analyte from other components|[8].

o Detection and Quantitation: The analyte is detected using tandem mass spectrometry
(MS/MS) with positive electrospray ionization. Quantitation is achieved by creating an
external standard calibration curve of the peak area ratio of the analyte to the internal
standard versus concentration[8].

o Confirmation: The identity of the analyte is confirmed by monitoring multiple precursor-to-
product ion transitions and comparing their ratios to those of a known standard[8].

Safety and Handling

2-(1-methylpyrrolidin-2-yl)ethanol is classified as harmful if swallowed, causes skin irritation,
and causes serious eye damage[1][9]. Appropriate personal protective equipment, including
gloves and eye protection, should be worn when handling this chemical[9]. It should be stored
in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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